Cas no 1521372-90-6 (5-bromo-4-chloro-1-methyl-1H-pyrazole)

• Product Name: 5-bromo-4-chloro-1-methyl-1H-pyrazole
• CAS No: 1521372-90-6
• CID: 4603802
• Update Time: 2025-08-02

5-bromo-4-chloro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-1-methyl-1H-pyrazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-bromo-4-chloro-1-methyl-1H-pyrazole

Comprehensive Overview of 5-Bromo-4-chloro-1-methyl-1H-pyrazole (CAS No. 1521372-90-6): Properties, Applications, and Industry Trends

5-Bromo-4-chloro-1-methyl-1H-pyrazole (CAS No. 1521372-90-6) is a halogenated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, often referred to as a halogenated pyrazole building block, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula (C₄H₄BrClN₂) and distinct substitution pattern make it a valuable scaffold for drug discovery and material science applications.

In recent years, the demand for 5-bromo-4-chloro-1-methyl-1H-pyrazole has surged, driven by its role in developing small-molecule inhibitors and crop protection agents. Researchers frequently explore its potential in kinase inhibitor design, a hot topic in oncology and inflammation research. The compound’s electron-withdrawing halogen groups enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

The synthesis of CAS 1521372-90-6 typically involves multi-step halogenation of pyrazole precursors, with careful control of regioselectivity. Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for quality validation, ensuring compliance with industry standards. Environmental and safety considerations are also critical, with many laboratories adopting green chemistry principles to minimize waste during production.

From an SEO perspective, users frequently search for "5-bromo-4-chloro-1-methyl-1H-pyrazole supplier" or "CAS 1521372-90-6 price," reflecting commercial interest. Others inquire about "pyrazole derivatives in drug discovery" or "halogenated heterocycles applications," highlighting academic curiosity. This compound’s relevance extends to trending topics like AI-assisted molecular design, where computational tools predict its utility in novel therapeutics.

In agrochemicals, 5-bromo-4-chloro-1-methyl-1H-pyrazole derivatives are explored for their herbicidal and fungicidal properties, aligning with the global push for sustainable agriculture. Its stability under physiological conditions also makes it a candidate for pro-drug development, a niche yet growing area in pharmacokinetics.

Regulatory compliance is another key focus. While not classified as hazardous, proper handling protocols for halogenated compounds are emphasized in safety datasheets. Storage recommendations often include anhydrous conditions to prevent decomposition, a detail frequently queried by industrial buyers.

Innovations in flow chemistry have further optimized the production of CAS 1521372-90-6, reducing costs and improving scalability. Patent analyses reveal its inclusion in recent filings for anticancer agents and antiviral drugs, underscoring its commercial potential. As the pharmaceutical industry shifts toward fragment-based drug design, this pyrazole derivative’s modularity positions it as a strategic asset.

In summary, 5-bromo-4-chloro-1-methyl-1H-pyrazole (CAS No. 1521372-90-6) bridges multiple scientific disciplines, from medicinal chemistry to materials engineering. Its adaptability to cutting-edge methodologies like click chemistry and high-throughput screening ensures its enduring relevance. For researchers and suppliers alike, understanding its properties and market dynamics is essential to leveraging its full potential.